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Compound of Interest

Compound Name: Eosin B

Cat. No.: B8057584

For researchers and professionals in histology and drug development, the choice of a
counterstain is critical for the accurate visualization and interpretation of tissue morphology. In
the widely used Hematoxylin and Eosin (H&E) staining protocol, the counterstain provides
essential contrast to the blue-purple nuclei stained by hematoxylin, by coloring the cytoplasm
and extracellular matrix in shades of pink and red. This guide provides a detailed comparison of
two common xanthene dyes, Eosin B and Phloxine B, used for this purpose.

Chemical and Physical Properties

Eosin B and Phloxine B are both acidic, anionic dyes derived from fluorescein.[1][2] They bind
electrostatically to positively charged (acidophilic) components in the tissue, primarily proteins
in the cytoplasm and connective tissues.[1][2] Their distinct staining characteristics are a result
of differences in the halogen substituents on their molecular structures. Eosin B features
bromine atoms, imparting a slightly bluish-red hue, whereas Phloxine B contains both bromine
and chlorine atoms, which results in a more intense, vibrant red.[1]

Quantitative Data Summary

The fundamental chemical and spectral properties of Eosin B and Phloxine B are summarized
below. Note that data for Eosin Y, a closely related and more commonly cited eosin variant, is
included for a broader context. Eosin B differs from Eosin Y primarily by its slightly bluer
shade.
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. . Eosin Y (for
Property Phloxine B Eosin B
context)
Chemical Formula C20H2BraClaNaz20s C20HsBr2N2Na20s9 C20HeBraNaz20s
Molar Mass 829.63 g/mol 624.07 g/mol 691.86 g/mol
C.l. Number 45410 45400 45380
C.I. Name Acid Red 92 Acid Red 91 Acid Red 87
Dark red-brown Reddish crystalline
Appearance Red to brown powder
powder powder
Absorption Max
~540-550 nm ~520-530 nm ~515-522 nm
(Amax)
N Soluble in water & Soluble in water & Soluble in ethanal,
Solubility

ethanol

ethanol

slightly in water

Performance Comparison

The primary distinction in a laboratory setting is the color and intensity of the stain.

o Eosin B imparts a slightly bluish-red hue to the cytoplasm and connective tissues. Like its

more common counterpart Eosin Y, it provides a spectrum of pink shades that are excellent

for differentiating various tissue components where subtle variation is important for

diagnosis.

» Phloxine B consistently yields a more intense and vibrant red stain. This increased intensity

can be advantageous for clearly visualizing specific cellular components, such as Paneth cell

granules or viral inclusions.

Due to its vibrant color, Phloxine B is often added to Eosin Y solutions to create an enhanced

counterstain. This Eosin-Phloxine combination produces a broader range of red and pink

shades, allowing for sharper and more vivid differentiation of muscle, connective tissue, and

epithelial elements than when using eosin alone.
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Visualizing the Staining Process & Dye
Characteristics

To understand the application and relationship of these dyes, the following diagrams illustrate a
typical experimental workflow and the logical hierarchy of the stains.

Standard H&E Staining Workflow

Cytoplasmic Staining
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Caption: A typical experimental workflow for Hematoxylin & Eosin (H&E) staining.
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Logical Comparison of Cytoplasmic Stains

Cytoplasmic Stains
~
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specific granules
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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